1,1,1,3,3,3-Hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-OL

• Molecular Formula: C11H8F9NO
• Molecular Weight: 341.17 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexafluoro-2-[4-(2,2,2-trifluoroethylamino)phenyl]propan-2-ol
• InChI: InChI=1S/C11H8F9NO/c12-8(13,14)5-21-7-3-1-6(2-4-7)9(22,10(15,16)17)11(18,19)20/h1-4,21-22H,5H2
• InChI Key: VHDRSZOHKKZOQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)(C(F)(F)F)O)NCC(F)(F)F

Description

1,1,1,3,3,3-Hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol is a fluorinated organic compound known for its unique chemical properties. This compound is characterized by the presence of multiple fluorine atoms, which contribute to its high stability and reactivity. It is widely used in various scientific research applications due to its ability to facilitate specific chemical reactions and its role as a solvent in peptide chemistry.

Preparation Methods

The synthesis of 1,1,1,3,3,3-hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol typically involves the reaction of hexafluoropropylene with hydrogen fluoride to produce hexafluoroacetone, which is then hydrogenated to yield the desired compound . Industrial production methods often utilize similar synthetic routes, with careful control of reaction conditions to ensure high purity and yield.

Chemical Reactions Analysis

1,1,1,3,3,3-Hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide, leading to the formation of epoxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in substitution reactions, particularly in the presence of strong nucleophiles.

Common reagents and conditions used in these reactions include hydrogen peroxide for oxidation and hydrogen gas with a catalyst for reduction. Major products formed from these reactions include epoxides and reduced derivatives of the compound.

Scientific Research Applications

1,1,1,3,3,3-Hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol is utilized in various scientific research applications, including:

Chemistry: It serves as a solvent in peptide chemistry, facilitating Friedel–Crafts-type reactions and enhancing the efficiency of rhodium-catalyzed cycloadditions.

Biology: The compound is used to denature proteins and stabilize the alpha-helical conformation in unfolded peptides and proteins.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new pharmaceuticals.

Industry: It is used in the preparation of hexafluoroalcohol-functionalized methacrylate polymers for lithographic and nanopatterning materials.

Mechanism of Action

The mechanism by which 1,1,1,3,3,3-hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol exerts its effects involves its high ionizing power and ability to stabilize specific molecular conformations. The compound interacts with molecular targets through hydrogen bonding and van der Waals forces, facilitating specific chemical reactions and stabilizing reactive intermediates .

Comparison with Similar Compounds

1,1,1,3,3,3-Hexafluoro-2-{4-[(2,2,2-trifluoroethyl)amino]phenyl}propan-2-ol can be compared with other fluorinated alcohols such as:

1,1,1,3,3,3-Hexafluoro-2-propanol: Known for its use as a solvent in peptide chemistry and its ability to facilitate specific chemical reactions.

1,1,1,3,3,3-Hexafluoro-2-phenyl-2-propanol: Used in the synthesis of various organic compounds and known for its stability and reactivity.

The uniqueness of this compound lies in its specific molecular structure, which imparts distinct chemical properties and reactivity, making it valuable in various scientific and industrial applications.

Synthesis routes and methods

Procedure details

A solution of 4.2 g (11.8 mmol) of 2,2,2-trifluoro-N-[4-(2,2,2-trifluoro-1-hydroxy-1-trifluoromethyl-ethyl)-phenyl]-acetamide in 30 mL of THF was treated with 24.2 mL of a 1M BH3.THF-complex solution in THF. The mixture was stirred for 72 hours at RT and then refluxed for 2 hours. After cooling to RT, the mixture was distributed between a saturated aqueous solution of NH4Cl and Et2O. The combined organic phases were dried over Na2SO4 and evaporated. Column chromatography on silicagel with n-heptane/EtOAc 4:1 yielded 3.0 g (74%) of 1,1,1,3,3,3-hexafluoro-2-[4-(2,2,2-trifluoro-ethylamino)-phenyl]-propan-2-ol, light brown oil, MS: 342 (MH+).